Cas no 1228245-57-5 (4,6-Dichloro-3,8-dimethyl-1H-pyrazolo[3,4-B]quinoline)
1228245-57-5 structure
Product Name:4,6-Dichloro-3,8-dimethyl-1H-pyrazolo[3,4-B]quinoline
CAS No:1228245-57-5
MF:C12H9Cl2N3
MW:266.125960111618
CID:4821934
Update Time:2023-08-19
4,6-Dichloro-3,8-dimethyl-1H-pyrazolo[3,4-B]quinoline Chemical and Physical Properties
Names and Identifiers
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- 4,6-DICHLORO-3,8-DIMETHYL-1H-PYRAZOLO[3,4-B]QUINOLINE
- 4,6-Dichloro-3,8-dimethyl-1H-pyrazolo[3,4-B]quinoline
-
- Inchi: 1S/C12H9Cl2N3/c1-5-3-7(13)4-8-10(14)9-6(2)16-17-12(9)15-11(5)8/h3-4H,1-2H3,(H,15,16,17)
- InChI Key: MJWHQNGMNGYFQC-UHFFFAOYSA-N
- SMILES: ClC1=C2C=C(C=C(C)C2=NC2C1=C(C)NN=2)Cl
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 0
- Complexity: 302
- XLogP3: 4.2
- Topological Polar Surface Area: 41.6
4,6-Dichloro-3,8-dimethyl-1H-pyrazolo[3,4-B]quinoline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A189009075-1g |
4,6-Dichloro-3,8-dimethyl-1h-pyrazolo[3,4-b]quinoline |
1228245-57-5 | 97% | 1g |
$579.15 | 2023-09-03 |
4,6-Dichloro-3,8-dimethyl-1H-pyrazolo[3,4-B]quinoline Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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